Cas no 874279-27-3 (2-Methanesulfonyl-pyrimidine-4-carbaldehyde)

• Product Name: 2-Methanesulfonyl-pyrimidine-4-carbaldehyde
• CAS No: 874279-27-3
• MF: C₆H₆N₂O₃S
• MW: 186.188439846039
• CID: 69194
• Update Time: 2025-10-28

2-Methanesulfonyl-pyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonyl)pyrimidine-4-carbaldehyde
• 2-METHANESULFONYL-PYRIMIDINE-4-CARBALDEHYDE
• 2-methylsulfonylpyrimidine-4-carbaldehyde
• C6H6N2O3S
• 2-Methylsulfonylpyrimidine-4-carboxaldehyde
• 2-(Methylsulfonyl)-4-pyrimidinecarboxaldehyde (ACI)
• 2-Methanesulfonylpyrimidine-4-carbaldehyde
• 2-Methanesulfonyl-pyrimidine-4-carbaldehyde

• Inchi： 1S/C6H6N2O3S/c1-12(10,11)6-7-3-2-5(4-9)8-6/h2-4H,1H3
• InChI Key： KDPNLBRDWBXTFA-UHFFFAOYSA-N
• SMILES： O=CC1C=CN=C(S(C)(=O)=O)N=1

Computed Properties

• Exact Mass: 186.01000
• Monoisotopic Mass: 186.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.4A^2

Experimental Properties

• Density: 1.439
• Boiling Point: 417.8°C at 760 mmHg
• Flash Point: 206.5°C
• Refractive Index: 1.542
• PSA: 85.37000
• LogP: 0.77340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-Methanesulfonyl-pyrimidine-4-carbaldehyde

2-Methanesulfonyl-pyrimidine-4-carbaldehyde (CAS No: 874279-27-3)

2-Methanesulfonyl-pyrimidine-4-carbaldehyde is a compound with the CAS registry number 874279-27-3, and it belongs to the class of organic compounds known as pyrimidine derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyrimidine ring system substituted with a methanesulfonyl group at position 2 and a carbaldehyde group at position 4, making it a versatile scaffold for further functionalization and exploration.

The synthesis of 2-Methanesulfonyl-pyrimidine-4-carbaldehyde typically involves multi-step organic reactions, often starting from readily available pyrimidine derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have employed microwave-assisted synthesis to expedite the formation of the methanesulfonyl group, significantly reducing reaction times while maintaining high yields. Such innovations not only enhance the scalability of the synthesis but also align with current trends toward sustainable chemical processes.

One of the most intriguing aspects of 2-Methanesulfonyl-pyrimidine-4-carbaldehyde is its pharmacological profile. Studies have shown that this compound exhibits potent inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, recent research has demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in epigenetic therapy. The carbaldehyde group at position 4 plays a critical role in this activity by facilitating interactions with the enzyme's active site. Furthermore, the methanesulfonyl group at position 2 contributes to the compound's stability and bioavailability, making it a promising candidate for drug development.

In addition to its therapeutic potential, 2-Methanesulfonyl-pyrimidine-4-carbaldehyde has also been explored for its applications in agrochemicals. Its ability to inhibit key enzymes involved in plant defense mechanisms has led to investigations into its use as a herbicide or fungicide. Recent field trials have shown that this compound can effectively control the growth of invasive plant species without causing significant harm to beneficial organisms, suggesting its potential as an eco-friendly alternative to conventional pesticides.

The structural versatility of 2-Methanesulfonyl-pyrimidine-4-carbaldehyde also makes it an attractive building block for materials science applications. For instance, researchers have utilized this compound as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The carbaldehyde group serves as a coordinating unit, enabling the formation of robust networks with tunable properties. These materials have shown promise in gas storage, catalysis, and sensing applications, further expanding the utility of this compound.

From an environmental standpoint, understanding the fate and behavior of 2-Methanesulfonyl-pyrimidine-4-carbaldehyde in various ecosystems is crucial for assessing its safety and sustainability. Recent studies have focused on its biodegradation pathways under different environmental conditions. Results indicate that the compound undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in natural systems. However, further research is needed to evaluate its long-term effects on aquatic organisms and soil health.

In conclusion, 2-Methanesulfonyl-pyrimidine-4-carbaldehyde (CAS No: 874279-27-3) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthesis and application development, positions it as a valuable asset in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in addressing pressing challenges in medicine, agriculture, and materials science.